Cas no 74211-28-2 (p-Nitrophenyl 2-Acetamido-2-deoxy-4-O-(b-D-galactopyranosyl)-b-D-glucopyranoside)

• Product Name: p-Nitrophenyl 2-Acetamido-2-deoxy-4-O-(b-D-galactopyranosyl)-b-D-glucopyranoside
• CAS No: 74211-28-2
• MF: C₂₀H₂₈N₂O₁₃
• MW: 504.441926956177
• CID: 555850
• PubChem ID: 71307190
• Update Time: 2025-09-22

p-Nitrophenyl 2-Acetamido-2-deoxy-4-O-(b-D-galactopyranosyl)-b-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• p-Nitrophenyl 2-Acetamido-2-deoxy-4-O-(β-D-galactopyranosyl)-β- D-glucopyranoside
• b-D-Glucopyranoside, 4-nitrophenyl2-(acetylamino)-2-deoxy-4-O-b-D-galactopyranosyl-
• GAL1-B-4GLCNAC-B-PNP
• p-Nitrophenyl 2-Acet
• p-Nitrophenyl 2-Acetamido-2-deoxy-4-O-(β-D-galactopyranosyl)-β- D-glucopyranoside
• A-D-glucopyranoside
• N-Acetyllactosamine-b-PNP,pnp LacNAc
• N-[(2S,3R,4R,5S,6R)-4-hydroxy-6-(hydroxymethyl)-2-(4-nitrophenoxy)-5-[(2S,3R,4S,5R,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyoxan-3-yl]acetamide
• DTXSID60745389
• 4-Nitrophenyl 2-acetamido-2-deoxy-4-O-(b-D-galactopyranosyl)-b-D-glucopyranoside
• SCHEMBL16193444
• 4-Nitrophenyl 2-(acetylamino)-2-deoxy-4-O-beta-D-galactopyranosyl-beta-D-glucopyranoside
• 74211-28-2
• p-Nitrophenyl 2-Acetamido-2-deoxy-4-O-(?-D-galactopyranosyl)-?-
• Gal-b(1-4)-GlcNAc-b-PNP
• N-[(2S,3R,4R,5S,6R)-4-HYDROXY-6-(HYDROXYMETHYL)-2-(4-NITROPHENOXY)-5-{[(2S,3R,4S,5R,6R)-3,4,5-TRIHYDROXY-6-(HYDROXYMETHYL)OXAN-2-YL]OXY}OXAN-3-YL]ACETAMIDE
• D-glucopyranoside'
• W-203696
• p-Nitrophenyl 2-Acetamido-2-deoxy-4-O-(beta-D-galactopyranosyl)-beta-D-glucopyranoside
• 4-Nitrophenyl 2-acetamido-2-deoxy-4-O-beta-D-galactopyranosyl-beta-D-glucopyranoside
• p-Nitrophenyl 2-Acetamido-2-deoxy-4-O-(?-D-galactopyranosyl)-?-D-glucopyranoside
• 4-Nitrophenyl 2-(acetylamino)-2-deoxy-4-O-
• A-D-galactopyranosyl-
• p-Nitrophenyl 2-Acetamido-2-deoxy-4-O-(b-D-galactopyranosyl)-b-D-glucopyranoside

• Inchi： 1S/C20H28N2O13/c1-8(25)21-13-15(27)18(35-20-17(29)16(28)14(26)11(6-23)33-20)12(7-24)34-19(13)32-10-4-2-9(3-5-10)22(30)31/h2-5,11-20,23-24,26-29H,6-7H2,1H3,(H,21,25)/t11-,12-,13-,14+,15-,16+,17-,18-,19-,20+/m1/s1
• InChI Key： XPNNKRYJIDEOHX-KDKNCOTBSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@H]([C@@H](CO)O1)O)O)O)[C@@H]1[C@@H](CO)O[C@H]([C@@H]([C@H]1O)NC(C)=O)OC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 504.15900
• Monoisotopic Mass: 504.15913895g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 716
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 233Ų

Experimental Properties

• Density: 1.61±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 193-195°C
• Solubility: Slightly soluble (3.8 g/l) (25 º C),
• PSA: 233.22000
• LogP: -2.34440

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Aminosaccharides
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Aminosaccharides